Cas no 99361-09-8 (4-Iodo-2-methylquinoline)

4-Iodo-2-methylquinoline is a halogenated quinoline derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—an iodine substituent at the 4-position and a methyl group at the 2-position—make it a versatile intermediate for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, enabling the construction of complex heterocyclic frameworks. The electron-withdrawing iodine enhances reactivity in nucleophilic substitutions, while the methyl group contributes to steric and electronic modulation. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, owing to its stability and compatibility with diverse reaction conditions. High purity grades ensure reproducibility in research applications.
4-Iodo-2-methylquinoline structure
4-Iodo-2-methylquinoline structure
Product Name:4-Iodo-2-methylquinoline
CAS No:99361-09-8
MF:C10H8IN
MW:269.081694602966
MDL:MFCD14705098
CID:2182646
PubChem ID:11054694
Update Time:2025-05-24

4-Iodo-2-methylquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Iodo-2-methyl-quinoline
    • 4-Iodo-2-methylquinoline
    • SCHEMBL18535204
    • C10H8IN
    • DB-263135
    • 99361-09-8
    • MFCD14705098
    • P17848
    • Quinoline, 4-iodo-2-methyl-
    • SB40372
    • MDL: MFCD14705098
    • Inchi: 1S/C10H8IN/c1-7-6-9(11)8-4-2-3-5-10(8)12-7/h2-6H,1H3
    • InChI Key: UMTOUWVZVGPKOG-UHFFFAOYSA-N
    • SMILES: IC1C=C(C)N=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 268.97015g/mol
  • Monoisotopic Mass: 268.97015g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų

4-Iodo-2-methylquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
I337850-50mg
4-Iodo-2-methylquinoline
99361-09-8
50mg
$184.00 2023-05-18
TRC
I337850-100mg
4-Iodo-2-methylquinoline
99361-09-8
100mg
$339.00 2023-05-18
TRC
I337850-250mg
4-Iodo-2-methylquinoline
99361-09-8
250mg
$ 800.00 2023-09-07
TRC
I337850-500mg
4-Iodo-2-methylquinoline
99361-09-8
500mg
$1315.00 2023-05-18
Chemenu
CM144151-1g
4-iodo-2-methylquinoline
99361-09-8 95%
1g
$464 2021-08-05
Chemenu
CM144151-1g
4-iodo-2-methylquinoline
99361-09-8 95%
1g
$366 2024-07-18
abcr
AB543968-250 mg
4-Iodo-2-methylquinoline; .
99361-09-8
250MG
€245.30 2022-07-28
abcr
AB543968-1 g
4-Iodo-2-methylquinoline; .
99361-09-8
1g
€545.90 2022-07-28
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0364-1g
4-Iodo-2-methyl-quinoline
99361-09-8 97%
1g
5071.29CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
50R0364-5g
4-Iodo-2-methyl-quinoline
99361-09-8 97%
5g
16943.89CNY 2021-05-08

Additional information on 4-Iodo-2-methylquinoline

Research Briefing on 4-Iodo-2-methylquinoline (CAS: 99361-09-8) in Chemical Biology and Pharmaceutical Applications

4-Iodo-2-methylquinoline (CAS: 99361-09-8) is a halogenated quinoline derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including potential drug candidates. Recent studies have explored its utility in medicinal chemistry, particularly in the development of novel therapeutic agents targeting infectious diseases, cancer, and neurological disorders.

One of the key areas of interest is the role of 4-Iodo-2-methylquinoline in the synthesis of quinoline-based scaffolds, which are known for their broad-spectrum pharmacological activities. Researchers have utilized this compound to develop inhibitors of enzymes such as kinases and proteases, which are implicated in numerous disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Iodo-2-methylquinoline-derived compounds in selectively inhibiting specific cancer-related kinases, showcasing its potential as a lead structure in oncology drug discovery.

In addition to its applications in drug development, 4-Iodo-2-methylquinoline has been investigated for its photophysical properties, making it a candidate for use in diagnostic imaging and fluorescence-based assays. Recent advancements in bioconjugation techniques have enabled the attachment of this compound to biomolecules, facilitating its use in targeted imaging and drug delivery systems. A study in ACS Chemical Biology highlighted its utility in developing fluorescent probes for real-time monitoring of cellular processes, further expanding its applications in chemical biology.

The synthetic routes to 4-Iodo-2-methylquinoline have also been optimized in recent years, with a focus on improving yield and scalability. Green chemistry approaches, such as catalytic iodination and solvent-free reactions, have been employed to reduce environmental impact while maintaining high efficiency. These advancements are critical for ensuring the compound's availability for large-scale pharmaceutical production and research applications.

Despite its promising potential, challenges remain in the clinical translation of 4-Iodo-2-methylquinoline-derived therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. However, the compound's versatility and the growing body of research supporting its applications suggest a bright future in drug discovery and chemical biology.

In conclusion, 4-Iodo-2-methylquinoline (CAS: 99361-09-8) continues to be a valuable tool in the arsenal of researchers working in chemical biology and pharmaceutical sciences. Its diverse applications, from drug development to diagnostic imaging, underscore its importance in advancing both basic and translational research. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic potential, solidifying its role in the next generation of biomedical innovations.

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk